5-Bromo-6-chloro-2-(4-fluorophenyl)furo[2,3-b]pyridine-3-carboxylic acid

• Molecular Formula: C14H6BrClFNO3
• Molecular Weight: 370.56 g/mol
• IUPAC Name: 5-bromo-6-chloro-2-(4-fluorophenyl)furo[2,3-b]pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H6BrClFNO3/c15-9-5-8-10(14(19)20)11(21-13(8)18-12(9)16)6-1-3-7(17)4-2-6/h1-5H,(H,19,20)
• InChI Key: BPSHBWUTQDWMCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C3=CC(=C(N=C3O2)Cl)Br)C(=O)O)F

Description

5-Bromo-6-chloro-2-(4-fluorophenyl)furo[2,3-b]pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C14H6BrClFNO3 and its molecular weight is 370.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 4:1 inseparable mixture of methyl 5-bromo-6-chloro-2-(4-fluorophenyl)furo[2,3-b]pyridine-3-carboxylate (2.38 g, 6.19 mmol) and 5-bromo-6-chloro-2-(4-fluorophenyl)furo[2,3-b]pyridine (0.265 g, 0.812 mmol) was taken up in a 1:1:1 mixture of MeOH (50 mL), THF (50 mL), 1M NaOH (50 mL). The entire mixture was heated in an oil bath to an internal temp of 65° C. This mixture was allowed to stir at this temp for 1 h. The solution was then concentrated to an aqueous mixture. This mixture was diluted with EtOAc and 1 M HCl (50 mL). The layers were separated and the aqueous layer was extracted with EtOAc (3×20 mL). The combined organic extracts were washed with water, brine, dried over Na2SO4, filtered and concentrated to give a white solid. This solid was adsorbed onto SiO2 and flashed on silica gel eluting with a 0-10% MeOH in DCM solution containing 1% AcOH to give 5-bromo-6-chloro-2-(4-fluorophenyl)furo[2,3-b]pyridine-3-carboxylic acid (1.85 g, 4.99 mmol, 81% yield). LCMS: m/e 371 (M+H)+ LCMS retention time: 3.30 min. (Column: Phenomenex-Luna 50×2.0 mm 3u. Solvent A=90% Water: 10% Methanol: 0.1% TFA. Solvent B=10% Water: 90% Methanol: 0.1% TFA. Start % B=0. Final % B=100. Gradient Time=4 min. Flow Rate=0.8 mL/min.).